5-(2,4-Difluorophenyl)-1-methylpyrazol-4-amine;hydrochloride
Description
5-(2,4-Difluorophenyl)-1-methylpyrazol-4-amine;hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using various methods.
Scientific Research Applications
Environmental Remediation
Amine-Functionalized Sorbents for PFAS Removal
Amine-containing sorbents show promise for the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. These compounds, due to their fluorine content and structural similarities, can be efficiently captured by amine-functionalized materials through electrostatic interactions, hydrophobic interactions, and sorbent morphology considerations (Ateia et al., 2019).
Pharmacology and Toxicology
Trifluoromethylpyrazoles as Anti-inflammatory and Antibacterial Agents
Compounds with a trifluoromethyl group, particularly when positioned on the pyrazole nucleus, exhibit significant anti-inflammatory and antibacterial properties. This highlights the importance of such structural features in medicinal chemistry for developing novel therapeutic agents with minimal side effects (Kaur et al., 2015).
Environmental Science
Adsorption Mechanisms of PFAS
The study of adsorption behaviors and mechanisms of perfluorinated compounds on various adsorbents, including those with amine groups, provides insights into effective strategies for environmental decontamination. These findings are crucial for the design of new materials for the removal of persistent organic pollutants from the environment (Du et al., 2014).
Material Science and Chemical Engineering
Conversion of Biomass to Valuable Chemicals
The utilization of biomass for the production of furan derivatives demonstrates the potential of chemical transformations in creating sustainable materials and fuels. This area of research opens up possibilities for using 5-(2,4-Difluorophenyl)-1-methylpyrazol-4-amine;hydrochloride and related compounds in the development of new generation polymers and functional materials from renewable resources (Chernyshev et al., 2017).
properties
IUPAC Name |
5-(2,4-difluorophenyl)-1-methylpyrazol-4-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F2N3.ClH/c1-15-10(9(13)5-14-15)7-3-2-6(11)4-8(7)12;/h2-5H,13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHQNFAQHDLBUPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)N)C2=C(C=C(C=C2)F)F.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClF2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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